![molecular formula C23H22O6 B1245811 Bangangxanthone A](/img/structure/B1245811.png)
Bangangxanthone A
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Overview
Description
Bangangxanthone A is a natural product found in Garcinia smeathmannii with data available.
Scientific Research Applications
Antioxidant Properties
Bangangxanthone A, identified in the stem bark of Garcinia polyantha, has demonstrated antioxidant properties. Specifically, it exhibits DPPH radical scavenging activities, indicating its potential as a natural antioxidant agent (Lannang et al., 2005).
Potential in Diabetes Treatment
Research on xanthones isolated from African medicinal plants, including this compound, suggests they may serve as potent inhibitors against the aldose reductase enzyme, involved in blood glucose regulation. This indicates the potential for this compound in diabetes treatment, particularly as a candidate for aldose reductase inhibitory drugs (Owoseeni et al., 2022).
Antimicrobial Activity
This compound, among other compounds isolated from Garcinia smeathmannii, shows antimicrobial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as Candida species. This highlights its potential use in treating bacterial and fungal infections (Kuete et al., 2007).
Properties
Molecular Formula |
C23H22O6 |
---|---|
Molecular Weight |
394.4 g/mol |
IUPAC Name |
6,8,11-trihydroxy-3-methyl-3-(4-methylpent-3-enyl)pyrano[2,3-c]xanthen-7-one |
InChI |
InChI=1S/C23H22O6/c1-12(2)5-4-9-23(3)10-8-13-17(29-23)11-16(26)19-20(27)18-14(24)6-7-15(25)22(18)28-21(13)19/h5-8,10-11,24-26H,4,9H2,1-3H3 |
InChI Key |
HFJSQHGZXHTCLI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCCC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C=CC(=C4C3=O)O)O)O)C)C |
synonyms |
bangangxanthone A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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